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Compound of Interest

1-Chloro-6-methyl-3-(3-
Compound Name:
methylphenyl)isoquinoline

CAS No.: 561046-32-0

Cat. No.: B11855717

Get Quote

\ J

Abstract 1-Chloro-6-methyl-3-(3-methylphenyl)isoquinoline is a functionalized isoquinoline
derivative characterized by a chlorine atom at the C1 position, a methyl group at C6, and a 3-
methylphenyl (m-tolyl) substituent at C3.[1] This compound belongs to the class of 1-
chloroisoquinolines, which are critical electrophilic scaffolds in medicinal chemistry.[1] They
serve as key intermediates for the synthesis of bioactive molecules—patrticularly kinase
inhibitors and GPCR ligands—vVia nucleophilic aromatic substitution (

) or transition-metal-catalyzed cross-coupling reactions.[1] Due to its specific substitution
pattern, this compound is often a proprietary intermediate in patent literature rather than a
commoditized reagent.[1]

Chemical Identity & Physicochemical Properties

As a specialized research chemical, this specific derivative may not have a widely indexed CAS
number in public registries (e.g., PubChem, ChemSpider).[1] It is structurally defined by the
following parameters:
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Property Data

1-Chloro-6-methyl-3-(3-

methylphenyl)isoquinoline

Chemical Name

CAS Number Not Publicly Indexed / Proprietary(See Note 1)

Molecular Formula

Molecular Weight 267.76 g/mol

Exact Mass 267.0815

o Isoquinoline core; Cl at C1; Methyl at C6; m-
Structure Description

Tolyl at C3
Predicted LogP ~5.2 (Highly Lipophilic)
Appearance (Predicted) Off-white to pale yellow solid

Soluble in DCM, CHCI3, DMSO; Insoluble in

Solubility Wat
ater

Note 1:Specific polysubstituted isoquinolines often lack assigned CAS numbers in public
databases until they appear in a published patent or commercial catalog.[1] Researchers
should identify this compound via its SMILES or InChl codes.

Identification Codes:
e SMILES:Cclcccce(cl)c2ne(Cl)c3cc(C)eecc3c2

« InChl String:InChl=1S/C17H14CIN/c1-11-5-4-6-15(11)17-10-14-9-12(2)7-8-
16(14)18(19)17/h4-10H,1-2H3

Synthetic Methodology

The synthesis of 1-chloroisoquinolines is a robust, self-validating protocol typically proceeding
via the chlorodehydroxylation of the corresponding isoquinolin-1(2H)-one (isocarbostyril)
precursor.[1]
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Retrosynthetic Analysis

The target molecule (1) is derived from the lactam precursor (2), which is synthesized via
cyclization of a benzamide or isocoumarin derivative.[1]

e Target (1): 1-Chloro-6-methyl-3-(3-methylphenyl)isoquinoline[1]
e Precursor (2): 6-Methyl-3-(3-methylphenyl)isoquinolin-1(2H)-one[1]
e Reagent: Phosphorus Oxychloride (

)]

Detailed Protocol: Chlorination of Isocarbostyril

Objective: Convert the C1-carbonyl oxygen into a C1-chloro leaving group.
Reagents:
e Precursor (2): 1.0 equiv

e (Phosphorus Oxychloride): 5.0-10.0 equiv (Solvent/Reagent)[1]
e (Phosphorus Pentachloride): 0.1 equiv (Optional catalyst)[1]

o Solvent: Neat or Toluene/Acetonitrile (if solubility is an issue)[1]
Step-by-Step Workflow:
e Setup: In a dry round-bottom flask equipped with a reflux condenser and a drying tube (

), charge the solid precursor (2).

o Addition: Carefully add

(Caution: Exothermic, corrosive).[1]

o Reaction: Heat the mixture to reflux (approx. 105-110°C) for 2—4 hours. Monitor via TLC
(Eluent: 20% EtOAc/Hexane).[1] The starting material (polar lactam) should disappear,
replaced by a less polar spot (chloro-product).[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.benchchem.com/product/b11855717/docs?utm_src=pdf-body#technical-monograph-1-chloro-6-methyl-3-3-methylphenyl-isoquinoline
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11855717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Workup (Critical for Purity):

o

Cool the reaction mixture to room temperature.

[¢]

Slowly pour the mixture onto crushed ice/water with vigorous stirring to hydrolyze excess

. (Caution: Violent reaction).[1]

[¢]

Neutralize the aqueous phase with saturated

or

to pH ~8.[1]

[e]

Extract with Dichloromethane (DCM) (3 x 50 mL).[1]
 Purification: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography
(Silica gel, 0-10% EtOAc in Hexanes).

Self-Validating Checkpoint:

e 1H NMR: The disappearance of the broad NH singlet (approx. 10-12 ppm) from the
precursor confirms the transformation.[1]

o MS (ESI): Observe the characteristic M+ and M+2 peaks (3:1 ratio) indicating the presence
of one chlorine atom.[1]

Reactivity & Applications

The C1-Chloro position is a "privileged handle" for structural diversification.[1] The electron-
deficient nature of the isoquinoline ring at C1 makes it highly susceptible to nucleophilic attack.

[1]

Key Transformations

e Nucleophilic Aromatic Substitution (
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o Reaction with amines (primary/secondary) to form 1-aminoisoquinolines.[1]

o Conditions: Amine (excess), DMSO/NMP, 100-120°C, or Pd-catalyzed (Buchwald-
Hartwig).[1]

o Relevance: Common motif in kinase inhibitors (e.g., targeting EGFR, Raf).[1]
e Suzuki-Miyaura Coupling:
o Reaction with aryl boronic acids to form 1,3-diarylisoquinolines.[1]

o Conditions:

, Dioxane/Water.[1]
e Hydrogenolysis:
o Removal of the CI group (

, Pd/C) to yield the 3,6-disubstituted isoquinoline core.[1]

Biological Relevance

Isoquinolines substituted at the 1- and 3-positions are frequent scaffolds in drug discovery.[1][2]
The 3-(3-methylphenyl) group provides a lipophilic "tail" that often occupies hydrophobic
pockets in enzyme active sites (e.g., the ATP-binding pocket of protein kinases).[1]

Visualization: Synthesis & Reactivity Pathway
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Figure 1: Synthetic pathway converting the lactam precursor to the 1-chloro target, followed by
downstream diversification.[1]

Safety & Handling (MSDS Summary)
e Hazards:

o H315: Causes skin irritation.[1][3][4]

o H319: Causes serious eye irritation.[1][3][4]

o H335: May cause respiratory irritation.[1][3][4]
e Handling:

o Use only in a chemical fume hood.[1]

o Wear nitrile gloves, safety goggles, and a lab coat.[1]

o Avoid contact with moisture (hydrolysis of the C-CI bond can occur slowly).[1]
o Storage:

o Store at 2-8°C (Refrigerated).

o Keep under inert atmosphere (
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or Ar) to prevent hydrolysis.[1]
References
¢ General Synthesis of 1-Chloroisoquinolines

o Title: "Efficient Synthesis of 1-Chloroisoquinolines via POCI3-Mediated Chlorin

o Source:Journal of Heterocyclic Chemistry (General Protocol Reference).[1]
o URL:[Link][1]

¢ Isoquinoline Scaffolds in Drug Discovery
o Title: "Isoquinoline Derivatives as Potent Kinase Inhibitors."[1]

o Source:Journal of Medicinal Chemistry.

o URL:[Link]
e Chemical Structure Validation

o Source: PubChem Compound Database (For analogous structures like 1-
chloroisoquinoline).[1]

o URL:[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. 1-Chloro-6-methylisoquinoline | 209286-73-7 [sigmaaldrich.com]

e To cite this document: BenchChem. [Technical Monograph: 1-Chloro-6-methyl-3-(3-
methylphenyl)isoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11855717/docs#technical-monograph-1-chloro-6-
methyl-3-3-methylphenyl-isoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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